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Compound of Interest

Compound Name: CAY10581

Cat. No.: B160425

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility, stability, and practical
application of CAY10581, a potent inhibitor of indoleamine 2,3-dioxygenase (IDO1). The
information is intended to support researchers in designing and executing robust in vitro
experiments.

Core Properties of CAY10581

CAY10581 is a crystalline solid with a molecular weight of 363.4 g/mol .[1] It functions as a
reversible and uncompetitive inhibitor of the IDO1 enzyme.[2]

Solubility

The solubility of CAY10581 in various solvents is critical for the preparation of stock solutions
and experimental media. The following table summarizes the known solubility data.[1][2]

Approximate Solubility

Solvent Molar Concentration (mM)
(mg/mL)

Dimethylformamide (DMF) 10 27.5

Dimethyl sulfoxide (DMSO) 3 8.25

1:9 solution of DMF:PBS (pH
7.2)

0.1 0.275
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Note: To achieve maximum solubility in aqueous buffers, it is recommended to first dissolve
CAY10581 in DMF and then dilute with the aqueous buffer of choice.[1]

Stability and Storage

Proper storage is essential to maintain the integrity of CAY10581.

Condition Recommendation

Store at -20°C for at least four years of stability.

[1]2]

Solid Form

_ It is not recommended to store agueous
Aqueous Solutions )
solutions for more than one day.[1]

Mechanism of Action: IDO1 Inhibition

CAY10581 targets indoleamine 2,3-dioxygenase (IDO1), a key enzyme in the kynurenine
pathway of tryptophan metabolism. IDO1 catalyzes the conversion of tryptophan to N-
formylkynurenine, a crucial step in a pathway with significant implications in immune response
and disease.[1] In many cancer cells, the upregulation of IDO1 leads to the depletion of
tryptophan, an essential amino acid for T-cell proliferation and activation. The resulting
tryptophan-deprived microenvironment suppresses the anti-tumor immune response. By
inhibiting IDO1, CAY10581 helps to restore tryptophan levels, thereby potentially enhancing T-
cell-mediated tumor cell killing.
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IDO1 Signaling Pathway and Inhibition by CAY10581
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General Workflow for In Vitro CAY10581 Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b160425?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6089395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6089395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9975322/
https://www.benchchem.com/product/b160425#solubility-and-stability-of-cay10581-for-research-purposes
https://www.benchchem.com/product/b160425#solubility-and-stability-of-cay10581-for-research-purposes
https://www.benchchem.com/product/b160425#solubility-and-stability-of-cay10581-for-research-purposes
https://www.benchchem.com/product/b160425#solubility-and-stability-of-cay10581-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

